Cas no 648440-94-2 (1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-phenyl-)
648440-94-2 structure
Product Name:1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-phenyl-
CAS No:648440-94-2
MF:C28H34N4O2
MW:458.595166683197
CID:414290
PubChem ID:66869250
Update Time:2025-04-19
1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-3-[12-(5-phenyl-1,2,4-oxadiazol-3-yl)dodecyl]-1,2,4-oxadiazole
- 648440-94-2
- 3,3'-(Dodecane-1,12-diyl)bis(5-phenyl-1,2,4-oxadiazole)
- SCHEMBL990519
- DTXSID80735924
- 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-phenyl-
-
- Inchi: 1S/C28H34N4O2/c1(3-5-7-15-21-25-29-27(33-31-25)23-17-11-9-12-18-23)2-4-6-8-16-22-26-30-28(34-32-26)24-19-13-10-14-20-24/h9-14,17-20H,1-8,15-16,21-22H2
- InChI Key: UJFBLNKXEZVOSE-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(CCCCCCCCCCCCC2=NOC(C3C=CC=CC=3)=N2)=N1
Computed Properties
- Exact Mass: 458.26817634g/mol
- Monoisotopic Mass: 458.26817634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 15
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 77.8Ų
1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-phenyl- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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